N-(2-furylmethyl)-2-[(4-nitrophenyl)sulfonyl]hydrazinecarbothioamide

• IUPAC Name: 1-(furan-2-ylmethyl)-3-[(4-nitrophenyl)sulfonylamino]thiourea
• InChI: InChI=1S/C12H12N4O5S2/c17-16(18)9-3-5-11(6-4-9)23(19,20)15-14-12(22)13-8-10-2-1-7-21-10/h1-7,15H,8H2,(H2,13,14,22)
• InChI Key: CLGUUVYZLUEPAQ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=S)NNS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C12H12N4O5S2
• Molecular Weight: 356.4 g/mol

Description

N-(2-furylmethyl)-2-[(4-nitrophenyl)sulfonyl]hydrazinecarbothioamide, commonly known as FNH, is a chemical compound that has been extensively studied for its potential applications in scientific research. FNH is a potent inhibitor of various enzymes and has been found to possess anti-inflammatory, anti-cancer, and anti-viral properties.

Scientific Research Applications

FNH has been extensively studied for its potential applications in scientific research. It has been found to be a potent inhibitor of various enzymes, including carbonic anhydrase, urease, and tyrosinase. FNH has also been found to possess anti-inflammatory, anti-cancer, and anti-viral properties.

Mechanism of Action

The mechanism of action of FNH is not fully understood. However, it is believed that FNH acts as a competitive inhibitor of enzymes by binding to the active site of the enzyme and preventing the substrate from binding. This leads to a decrease in enzyme activity, which can have various physiological effects.
Biochemical and Physiological Effects
FNH has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. FNH has also been found to have anti-inflammatory effects by inhibiting the activity of cyclooxygenase, an enzyme involved in the production of inflammatory mediators.

Advantages and Limitations for Lab Experiments

FNH has several advantages for lab experiments. It is a potent inhibitor of various enzymes, making it useful for studying enzyme activity and function. FNH is also relatively easy to synthesize and has a high purity and yield. However, there are also limitations to using FNH in lab experiments. It has been found to be toxic to some cell lines, and its mechanism of action is not fully understood.

Future Directions

There are several future directions for the study of FNH. One area of research is the development of new analogs of FNH with improved potency and selectivity. Another area of research is the study of the physiological effects of FNH in vivo, including its potential as a therapeutic agent for cancer and inflammatory diseases. Additionally, the mechanism of action of FNH needs to be further elucidated to fully understand its potential applications in scientific research.